Cas no 2034292-97-0 (1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide
• CAS No: 2034292-97-0
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6452122
• PubChem ID: 92077800
• Update Time: 2025-10-14

1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{1-[3-(4-cyanophenyl)propanoyl]azetidin-3-yl}piperidine-4-carboxamide
• F6473-0187
• 2034292-97-0
• 1-[1-[3-(4-cyanophenyl)propanoyl]azetidin-3-yl]piperidine-4-carboxamide
• AKOS026689032
• 1-(1-(3-(4-cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide
• 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C19H24N4O2/c20-11-15-3-1-14(2-4-15)5-6-18(24)23-12-17(13-23)22-9-7-16(8-10-22)19(21)25/h1-4,16-17H,5-10,12-13H2,(H2,21,25)
• InChI Key： MNNMDNDXJDEFDJ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C#N)=CC=1)N1CC(C1)N1CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034292-97-0)

The compound 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034292-97-0) is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including an azetidine ring and a piperidine-4-carboxamide moiety, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of specific receptors or enzymes, which could pave the way for novel therapeutic interventions.

In recent years, the demand for small molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. The 4-cyanophenyl group in this molecule enhances its binding affinity to certain protein targets, making it a promising candidate for further development. Discussions in scientific forums often highlight its potential in addressing unmet medical needs, particularly in areas like neurological disorders and metabolic diseases, which are among the most searched topics in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the incorporation of an azetidin-3-yl scaffold into 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide offers improved metabolic stability and bioavailability compared to traditional linear analogs. This aligns with the growing trend of optimizing drug-like properties in early-stage research, a topic frequently queried in search engines by pharmaceutical professionals. The compound’s carboxamide functionality further contributes to its solubility and interaction with biological targets, a critical factor in hit-to-lead optimization.

The pharmacological profile of CAS No. 2034292-97-0 is under active investigation, with preliminary studies suggesting its selectivity toward specific G-protein-coupled receptors (GPCRs) or kinases. These targets are hotspots in current drug development, as evidenced by the high volume of searches related to GPCR modulators and kinase inhibitors in academic and industry databases. The compound’s ability to cross the blood-brain barrier (BBB) is another area of interest, given the rising focus on central nervous system (CNS) therapeutics in global healthcare.

In the context of structure-activity relationship (SAR) studies, 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide serves as a valuable template for designing derivatives with enhanced potency and reduced off-target effects. This approach resonates with the industry’s shift toward fragment-based drug design, a popular search term among medicinal chemists. Additionally, the compound’s synthetic accessibility and scalability make it a practical candidate for further preclinical evaluation.

Beyond its therapeutic potential, the analytical characterization of this compound using techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is a recurring topic in scientific literature. Researchers often seek protocols for purity assessment and structural confirmation, reflecting the compound’s relevance in quality control workflows. Its stability under various pH conditions and compatibility with common excipients are also critical for formulation scientists.

As the pharmaceutical landscape evolves, 1-(1-(3-(4-Cyanophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide exemplifies the convergence of computational chemistry and experimental validation. Virtual screening tools and molecular docking studies frequently feature this compound in predictive models, addressing the increasing demand for AI-augmented drug discovery solutions. This synergy between technology and traditional research methods underscores the compound’s versatility and future potential.

In summary, CAS No. 2034292-97-0 represents a compelling case study in modern drug development, bridging gaps between chemical innovation and biological relevance. Its multifaceted applications and alignment with trending research queries position it as a molecule of enduring interest in both academic and industrial settings.